Cas no 872695-06-2 (N-(2,5-dimethoxyphenyl)-2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}acetamide)
N-(2,5-dimethoxyphenyl)-2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2,5-dimethoxyphenyl)-2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}acetamide
- AKOS024618502
- 872695-06-2
- N-(2,5-dimethoxyphenyl)-2-((6-(4-fluorophenyl)pyridazin-3-yl)thio)acetamide
- N-(2,5-dimethoxyphenyl)-2-[6-(4-fluorophenyl)pyridazin-3-yl]sulfanylacetamide
- F1899-1186
- N-(2,5-dimethoxyphenyl)-2-{[6-(4-fluorophenyl)pyridazin-3-yl]sulfanyl}acetamide
-
- Inchi: 1S/C20H18FN3O3S/c1-26-15-7-9-18(27-2)17(11-15)22-19(25)12-28-20-10-8-16(23-24-20)13-3-5-14(21)6-4-13/h3-11H,12H2,1-2H3,(H,22,25)
- InChI Key: KPMIDOZDGZDRRL-UHFFFAOYSA-N
- SMILES: S(C1=CC=C(C2C=CC(=CC=2)F)N=N1)CC(NC1C=C(C=CC=1OC)OC)=O
Computed Properties
- Exact Mass: 399.10529078g/mol
- Monoisotopic Mass: 399.10529078g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 493
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 98.6Ų
N-(2,5-dimethoxyphenyl)-2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1899-1186-2μmol |
N-(2,5-dimethoxyphenyl)-2-{[6-(4-fluorophenyl)pyridazin-3-yl]sulfanyl}acetamide |
872695-06-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1899-1186-5μmol |
N-(2,5-dimethoxyphenyl)-2-{[6-(4-fluorophenyl)pyridazin-3-yl]sulfanyl}acetamide |
872695-06-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1899-1186-10μmol |
N-(2,5-dimethoxyphenyl)-2-{[6-(4-fluorophenyl)pyridazin-3-yl]sulfanyl}acetamide |
872695-06-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1899-1186-20μmol |
N-(2,5-dimethoxyphenyl)-2-{[6-(4-fluorophenyl)pyridazin-3-yl]sulfanyl}acetamide |
872695-06-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1899-1186-1mg |
N-(2,5-dimethoxyphenyl)-2-{[6-(4-fluorophenyl)pyridazin-3-yl]sulfanyl}acetamide |
872695-06-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1899-1186-2mg |
N-(2,5-dimethoxyphenyl)-2-{[6-(4-fluorophenyl)pyridazin-3-yl]sulfanyl}acetamide |
872695-06-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1899-1186-3mg |
N-(2,5-dimethoxyphenyl)-2-{[6-(4-fluorophenyl)pyridazin-3-yl]sulfanyl}acetamide |
872695-06-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1899-1186-4mg |
N-(2,5-dimethoxyphenyl)-2-{[6-(4-fluorophenyl)pyridazin-3-yl]sulfanyl}acetamide |
872695-06-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1899-1186-5mg |
N-(2,5-dimethoxyphenyl)-2-{[6-(4-fluorophenyl)pyridazin-3-yl]sulfanyl}acetamide |
872695-06-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1899-1186-10mg |
N-(2,5-dimethoxyphenyl)-2-{[6-(4-fluorophenyl)pyridazin-3-yl]sulfanyl}acetamide |
872695-06-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(2,5-dimethoxyphenyl)-2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}acetamide Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
Additional information on N-(2,5-dimethoxyphenyl)-2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}acetamide
Research Brief on N-(2,5-dimethoxyphenyl)-2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}acetamide (CAS: 872695-06-2)
N-(2,5-dimethoxyphenyl)-2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}acetamide (CAS: 872695-06-2) has emerged as a compound of significant interest in recent chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridazine-thioacetamide scaffold, has shown promising biological activities that warrant further investigation. The compound's structural features, including the 2,5-dimethoxyphenyl and 4-fluorophenyl moieties, contribute to its potential as a pharmacologically active agent.
Recent studies have focused on the compound's mechanism of action and potential therapeutic applications. Molecular docking simulations suggest that 872695-06-2 may interact with several key protein targets involved in inflammatory pathways and cellular signaling. The presence of both electron-donating (methoxy) and electron-withdrawing (fluoro) groups in its structure appears to influence its binding affinity and selectivity toward these targets.
In vitro evaluations have demonstrated that 872695-06-2 exhibits moderate to strong inhibitory activity against certain kinase enzymes at micromolar concentrations. Particularly noteworthy is its effect on protein kinases implicated in autoimmune disorders and certain cancers. Researchers have observed dose-dependent responses in cellular assays, with the compound showing favorable selectivity profiles compared to existing reference inhibitors.
The synthetic route for 872695-06-2 has been optimized in recent work, with improvements in yield and purity. Key steps involve the formation of the pyridazine core followed by thioether linkage to the acetamide moiety. Analytical characterization by NMR, HPLC-MS, and X-ray crystallography has confirmed the compound's structure and purity, providing a solid foundation for further pharmacological studies.
Preliminary ADME (Absorption, Distribution, Metabolism, and Excretion) studies indicate that 872695-06-2 possesses reasonable metabolic stability and membrane permeability. These properties, combined with its demonstrated biological activity, suggest potential for development as a lead compound. However, researchers note that further optimization may be required to improve its pharmacokinetic profile.
Current research directions include structure-activity relationship (SAR) studies to explore modifications that might enhance potency and selectivity. Several analogs have been synthesized and are undergoing biological evaluation. The fluorophenyl-pyridazine component appears particularly crucial for activity, while modifications to the dimethoxyphenyl portion show promise for tuning pharmacological properties.
As research progresses, 872695-06-2 represents an interesting case study in the rational design of small molecule modulators targeting specific biological pathways. Its development highlights the continued importance of heterocyclic chemistry in drug discovery and the potential of carefully designed molecular scaffolds to address unmet medical needs.
872695-06-2 (N-(2,5-dimethoxyphenyl)-2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)